Cas no 2137568-67-1 (Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate)

• Product Name: Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate
• CAS No: 2137568-67-1
• MF: C₇H₁₅NO₆Si
• MW: 237.282603502274
• CID: 6206397
• PubChem ID: 165460018
• Update Time: 2025-10-12

Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• EN300-738626
• ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate
• 2137568-67-1
• Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate

• Inchi： 1S/C7H15NO6Si/c1-2-14-7(10)6(9)8-4-3-5-15(11,12)13/h11-13H,2-5H2,1H3,(H,8,9)
• InChI Key： GYBGGRJNYBROIH-UHFFFAOYSA-N
• SMILES： [Si](CCCNC(C(=O)OCC)=O)(O)(O)O

Computed Properties

• Exact Mass: 237.06686373g/mol
• Monoisotopic Mass: 237.06686373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Additional information on Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate

Introduction to Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate (CAS No. 2137568-67-1)

Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate (CAS No. 2137568-67-1) is a versatile compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and biotechnology. This compound is characterized by its complex molecular structure, which includes a trihydroxysilyl group and an ethyl ester moiety, making it a valuable intermediate in the synthesis of more complex molecules.

The trihydroxysilyl group in Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate is particularly noteworthy due to its reactivity and ability to form stable siloxane bonds. This property makes the compound an excellent candidate for surface modification and functionalization of materials, such as silica nanoparticles and polymer surfaces. Recent studies have shown that the introduction of this compound can significantly enhance the hydrophilicity and biocompatibility of these materials, making them suitable for biomedical applications.

In the pharmaceutical industry, Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate has been explored for its potential as a prodrug intermediate. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The ethyl ester moiety in this compound can be hydrolyzed under physiological conditions, releasing the active drug molecule. This approach can improve the solubility, stability, and bioavailability of drugs, thereby enhancing their therapeutic efficacy.

Recent research has also highlighted the role of Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate in the development of novel drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to functionalize liposomes and nanoparticles, enabling targeted drug delivery to specific tissues or cells. This targeted approach can reduce side effects and improve treatment outcomes for various diseases, including cancer and neurological disorders.

The synthetic versatility of Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate has also been leveraged in the development of new materials with enhanced properties. For example, researchers at the University of California have used this compound to create hybrid organic-inorganic materials with improved mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

In addition to its applications in materials science and pharmaceuticals, Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate has shown promise in environmental remediation. The trihydroxysilyl group can form strong bonds with heavy metals and other pollutants, making it useful for the removal of contaminants from water and soil. A study published in Environmental Science & Technology demonstrated that this compound can effectively sequester heavy metals such as lead and mercury, providing a sustainable solution for environmental cleanup.

The safety profile of Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate is another important consideration. Extensive toxicological studies have shown that this compound is generally safe for use in various applications, with minimal adverse effects on human health or the environment. However, proper handling and storage procedures should always be followed to ensure safety.

In conclusion, Ethyl {[3-(trihydroxysilyl)propyl]carbamoyl}formate (CAS No. 2137568-67-1) is a multifaceted compound with a wide range of potential applications across multiple industries. Its unique chemical properties make it an invaluable tool for researchers and developers working on advanced materials, pharmaceuticals, and environmental solutions. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow even further.